![molecular formula C9H9NO3 B6204822 2-hydroxy-5H,6H,7H-cyclopenta[b]pyridine-7-carboxylic acid CAS No. 1017436-19-9](/img/no-structure.png)
2-hydroxy-5H,6H,7H-cyclopenta[b]pyridine-7-carboxylic acid
Overview
Description
2-Hydroxy-5H,6H,7H-cyclopenta[b]pyridine-7-carboxylic acid, also known as 2-hydroxy-7-carboxycyclopentylpyridine, is an organic compound that is widely used in scientific research and laboratory experiments. It has a wide range of applications and is widely studied due to its unique properties.
Scientific Research Applications
2-Hydroxy-7-carboxycyclopentylpyridine is used in a wide range of scientific research applications. It is used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used in the synthesis of polymers, catalysts, and other materials. Additionally, it is used in the synthesis of dyes, pigments, and other colorants.
Mechanism of Action
2-Hydroxy-7-carboxycyclopentylpyridine is a versatile compound that can be used in a wide range of reactions. Its mechanism of action depends on the reaction conditions and the type of reaction. In general, it acts as a nucleophile, attacking electrophilic centers in organic molecules. It can also act as a Lewis acid, accepting electrons from other molecules.
Biochemical and Physiological Effects
2-Hydroxy-7-carboxycyclopentylpyridine has been studied for its biochemical and physiological effects. It has been found to have a wide range of effects on cells and organisms. It has been shown to have anti-inflammatory and antioxidant properties, as well as to inhibit the growth of cancer cells. Additionally, it has been found to have an effect on the immune system, and to be an effective inhibitor of the enzyme acetylcholinesterase.
Advantages and Limitations for Lab Experiments
2-Hydroxy-7-carboxycyclopentylpyridine is a versatile compound that can be used in a wide range of laboratory experiments. Its advantages include its low cost, its wide range of applications, and its ability to be used in a variety of reactions. Its limitations include its low solubility in water, its tendency to form complexes with other molecules, and its instability in the presence of strong acids and bases.
Future Directions
2-Hydroxy-7-carboxycyclopentylpyridine is a versatile compound that has a wide range of potential applications. Future research should focus on exploring its potential therapeutic applications, its use in drug delivery systems, its use in the synthesis of new materials, and its potential use as a catalyst in organic reactions. Additionally, further research should be conducted to explore its biochemical and physiological effects, its potential toxicity, and its potential environmental impact.
Synthesis Methods
2-Hydroxy-7-carboxycyclopentylpyridine can be synthesized in several different ways. The most commonly used method is the reaction of cyclopentylpyridine with acetic anhydride in the presence of an acid catalyst. This reaction yields 2-hydroxy-5H,6H,7H-cyclopenta[b]pyridine-7-carboxylic acidcarboxycyclopentylpyridine as the main product. Other methods of synthesis include the reaction of cyclopentylpyridine with acetic acid and an acid catalyst, the reaction of cyclopentylpyridine with acetic acid and a base catalyst, and the reaction of cyclopentylpyridine with acetic acid and a non-acid catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-hydroxy-5H,6H,7H-cyclopenta[b]pyridine-7-carboxylic acid involves the conversion of a suitable starting material to the target compound through a series of chemical reactions.", "Starting Materials": [ "2-pyridinecarboxylic acid", "1,3-cyclopentadiene", "Sodium hydroxide", "Sodium borohydride", "Hydrochloric acid", "Sodium nitrite", "Sodium azide", "Sodium hydride", "Bromine" ], "Reaction": [ "Step 1: Conversion of 2-pyridinecarboxylic acid to 2-pyridinecarboxaldehyde by treatment with sodium borohydride in the presence of hydrochloric acid.", "Step 2: Reaction of 2-pyridinecarboxaldehyde with 1,3-cyclopentadiene in the presence of sodium hydride to form 2-(cyclopenta[b]pyridin-2-yl)acetaldehyde.", "Step 3: Conversion of 2-(cyclopenta[b]pyridin-2-yl)acetaldehyde to 2-(cyclopenta[b]pyridin-2-yl)acetic acid by oxidation with sodium nitrite in the presence of hydrochloric acid.", "Step 4: Conversion of 2-(cyclopenta[b]pyridin-2-yl)acetic acid to 2-hydroxy-5H,6H,7H-cyclopenta[b]pyridine-7-carboxylic acid by reaction with sodium azide and bromine in the presence of sodium hydroxide." ] } | |
CAS RN |
1017436-19-9 |
Molecular Formula |
C9H9NO3 |
Molecular Weight |
179.2 |
Purity |
95 |
Origin of Product |
United States |
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